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Compound of Interest

Compound Name: LH-846

cat. No.: B1675232

Technical Support Center: LH-846

Welcome to the technical support center for LH-846, a selective inhibitor of Casein Kinase 16
(CK19). This resource provides troubleshooting guidance and answers to frequently asked
guestions to assist researchers, scientists, and drug development professionals in their
experiments involving LH-846.

Frequently Asked Questions (FAQS)

Q1: What is LH-846 and what is its primary mechanism of action?

Al: LH-846 is a selective small molecule inhibitor of Casein Kinase 16 (CK193).[1][2][3] Its
molecular formula is C16H13CIN20S, and it has a molecular weight of 316.81 g/mol .[4] The
primary mechanism of action of LH-846 is the inhibition of CK1d's kinase activity. CK19 is
involved in various cellular processes, including the Wnt/p-catenin signaling pathway and the
regulation of circadian rhythms through the phosphorylation of the PER1 protein.[2][3] By
inhibiting CK1d, LH-846 can prevent the phosphorylation and subsequent degradation of its
target proteins.[2][3]

Q2: What is the recommended solvent and storage condition for LH-846?

A2: The recommended solvent for LH-846 is Dimethyl Sulfoxide (DMSO).[1][2][4] For long-term
storage, it is advised to store the powdered form of LH-846 at -20°C.[1][4] Once dissolved in a
solvent, the stock solution should be stored at -80°C for up to one year.[1]

Q3: What is the solubility of LH-846 in common laboratory solvents?
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A3: LH-846 exhibits good solubility in DMSO. Quantitative solubility data is summarized in the
table below.

Data Presentation: Solubility of LH-846

Concentration Concentration
Solvent Notes
(mM) (mg/mL)
Sonication may be
required for complete
DMSO 100 -173.61 31.68-55 _ _ _
dissolution at higher
concentrations.[1]
DMF ~15.78 5

Troubleshooting Guide: LH-846 Insolubility Issues

Q4: | dissolved LH-846 in DMSO to make a stock solution, but it precipitated when | diluted it in
my aqueous assay buffer/cell culture medium. What is causing this?

A4: This is a common issue with compounds that are highly soluble in organic solvents like
DMSO but have poor agueous solubility. The precipitation occurs because the DMSO
concentration is significantly lowered upon dilution in the agueous solution, causing the
compound to come out of solution.

Q5: How can | prevent LH-846 from precipitating in my agueous experimental setup?
A5: Here are several strategies to address this issue:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is low,
typically below 1%, as many cell lines can tolerate this concentration. Some sensitive assays
may require even lower concentrations (e.g., <0.3%).

e Sonication: After diluting the DMSO stock in your aqueous buffer, use a bath sonicator to
help disperse the compound and break up any small precipitates.[1]

o Vortexing: Thoroughly vortex the solution immediately after dilution.
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o Temperature: Gently warming the solution to 37°C may aid in dissolution, but be cautious as
prolonged heating can degrade the compound.

» Two-Step Dilution: Instead of a single large dilution, perform a serial dilution. First, dilute the
high-concentration DMSO stock into an intermediate concentration in a solution containing a
small amount of serum or a non-ionic detergent like Tween-20, before the final dilution into
your assay medium.

o Direct Addition: Add the DMSO stock solution directly to the final volume of the assay buffer
while vortexing to ensure rapid and even dispersion.

Experimental Protocols
Protocol 1: Preparation of a 100 mM LH-846 Stock Solution in DMSO

» Preparation: Allow the vial of powdered LH-846 and a bottle of anhydrous DMSO to
equilibrate to room temperature.

» Calculation: To prepare a 100 mM stock solution from 1 mg of LH-846 (MW: 316.81), you will
need to add 31.56 pL of DMSO.

o Volume (pL) = (Mass (mg) / MW ( g/mol)) * (1 / Concentration (mol/L)) * 1,000,000
¢ Dissolution: Add the calculated volume of DMSO to the vial of LH-846.

o Mixing: Vortex the solution thoroughly. If complete dissolution is not achieved, sonicate the
vial in a water bath for 5-10 minutes.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C. Avoid
repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 uM Working Solution of LH-846

e Thaw Stock: Thaw a single aliquot of the 100 mM LH-846 stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by
diluting the 100 mM stock 1:100 in DMSO.
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¢ Final Dilution:

o To prepare a 10 uM working solution, dilute the 1 mM intermediate stock 1:100 in your

final aqueous buffer or cell culture medium.

o For example, to make 1 mL of 10 pM working solution, add 10 pL of the 1 mM
intermediate stock to 990 pL of your final buffer.

o Important: Add the DMSO solution to the aqueous buffer while vortexing to ensure rapid

mixing and minimize precipitation.
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Start: LH-846 Insolubility Issue

Is final DMSO concentration <1%?

|

Adjust dilution to lower final DMSO % Yes

l :

Was the solution vortexed/sonicated
immediately after dilution?

e

Apply vigorous vortexing or sonication Yes

'

Is the aqueous solution cold?

l Yes

Gently warm to 37°C No

i v

Consider adding serum or a non-ionic
detergent (e.g., Tween-20)

Prepare an intermediate dilution
with additives

No Iniprovement Problem Solved

Issue Persists: Contact Technical Support Success: LH-846 is soluble

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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